Cas no 2279124-51-3 (Methyl 3-[2-(2-formylhydrazino)-1,3-thiazol-4-yl]propanoate)

• Product Name: Methyl 3-[2-(2-formylhydrazino)-1,3-thiazol-4-yl]propanoate
• CAS No: 2279124-51-3
• MF: C₈H₁₁N₃O₃S
• MW: 229.256240129471
• MDL: MFCD31693793
• CID: 5095084
• Update Time: 2026-03-02

Methyl 3-[2-(2-formylhydrazino)-1,3-thiazol-4-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[2-(2-formylhydrazino)-1,3-thiazol-4-yl]propanoate
• methyl 3-[2-(2-formylhydrazinyl)-1,3-thiazol-4-yl]propanoate
• methyl 3-[2-(hydrazido)-1,3-thiazol-4-yl]propanoate

• MDL： MFCD31693793
• Inchi： 1S/C8H11N3O3S/c1-14-7(13)3-2-6-4-15-8(10-6)11-9-5-12/h4-5H,2-3H2,1H3,(H,9,12)(H,10,11)
• InChI Key： XECXSGKPZXIBET-UHFFFAOYSA-N
• SMILES： S1C(NNC=O)=NC(=C1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 227
• XLogP3: 0.9
• Topological Polar Surface Area: 109

Additional information on Methyl 3-[2-(2-formylhydrazino)-1,3-thiazol-4-yl]propanoate

Methyl 3-[2-(2-formylhydrazino)-1,3-thiazol-4-yl]propanoate: A Comprehensive Overview

The compound Methyl 3-[2-(2-formylhydrazino)-1,3-thiazol-4-yl]propanoate, with the CAS number 2279124-51-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The presence of a formylhydrazine group further enhances its chemical complexity and functional versatility.

Recent studies have highlighted the importance of thiazole derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial activities. The formylhydrazine moiety in this compound plays a crucial role in its biological interactions. Formylhydrazines are known for their ability to act as hydrogen bond donors and acceptors, which significantly influences their binding affinity to target proteins. This property makes them valuable in designing drugs with high specificity and potency.

The synthesis of Methyl 3-[2-(2-formylhydrazino)-1,3-thiazol-4-yl]propanoate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Researchers have optimized these reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has also been explored to accelerate the reaction kinetics and improve the overall efficiency of the synthesis process.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to its ability to target specific signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway. Additionally, the compound has shown synergistic effects when used in combination with conventional chemotherapeutic agents, suggesting its potential as a combination therapy option.

In terms of pharmacokinetics, Methyl 3-[2-(2-formylhydrazino)-1,3-thiazol-4-yl]propanoate demonstrates favorable absorption and bioavailability profiles. Studies in animal models have revealed that it achieves therapeutic concentrations in target tissues following oral administration. Its metabolic stability and resistance to hepatic first-pass metabolism further enhance its suitability as an orally active drug candidate.

The structural versatility of this compound also makes it an attractive candidate for further chemical modifications. Researchers are actively exploring the impact of substituent variations on its biological activity and pharmacokinetic properties. For instance, the introduction of electron-withdrawing or donating groups at specific positions on the thiazole ring has been shown to modulate its binding affinity and selectivity towards different targets.

In conclusion, Methyl 3-[2-(2-formylhydrazino)-1,3-thiazol-4-yl]propanoate represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising preclinical results, positions it as a strong candidate for further development into a clinically relevant therapeutic agent. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs in oncology and other therapeutic areas.